Cas no 1071207-68-5 (N-butyl-3,4,5-trifluoroaniline)
N-butyl-3,4,5-trifluoroaniline Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-butyl-3,4,5-trifluoro-
- N-butyl-3,4,5-trifluoroaniline
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- Inchi: 1S/C10H12F3N/c1-2-3-4-14-7-5-8(11)10(13)9(12)6-7/h5-6,14H,2-4H2,1H3
- InChI Key: KQCJMWSYFWEBTO-UHFFFAOYSA-N
- SMILES: C1(NCCCC)=CC(F)=C(F)C(F)=C1
N-butyl-3,4,5-trifluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-160824-0.05g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 0.05g |
$612.0 | 2023-05-24 | ||
| Enamine | EN300-160824-0.1g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 0.1g |
$640.0 | 2023-05-24 | ||
| Enamine | EN300-160824-0.25g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 0.25g |
$670.0 | 2023-05-24 | ||
| Enamine | EN300-160824-0.5g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 0.5g |
$699.0 | 2023-05-24 | ||
| Enamine | EN300-160824-1.0g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-160824-2.5g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 2.5g |
$1428.0 | 2023-05-24 | ||
| Enamine | EN300-160824-5.0g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-160824-10.0g |
N-butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 10g |
$3131.0 | 2023-05-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1375082-50mg |
n-Butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 95% | 50mg |
¥15422.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1375082-100mg |
n-Butyl-3,4,5-trifluoroaniline |
1071207-68-5 | 95% | 100mg |
¥13824.00 | 2024-08-09 |
N-butyl-3,4,5-trifluoroaniline Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-butyl-3,4,5-trifluoroaniline
N-butyl-3,4,5-trifluoroaniline: A Comprehensive Overview
N-butyl-3,4,5-trifluoroaniline (CAS No. 1071207-68-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with an N-butyl substituent. The trifluorophenyl group imparts exceptional electronic properties, while the N-butyl chain enhances solubility and compatibility in organic solvents. These features make it a valuable component in the synthesis of advanced materials and intermediates for pharmaceuticals.
Recent studies have highlighted the potential of N-butyl-3,4,5-trifluoroaniline in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as a versatile building block for constructing polymeric materials with tailored electronic and mechanical properties. For instance, its ability to act as a precursor for fluorene-based polymers has opened new avenues in the field of organic electronics. These polymers exhibit excellent charge transport properties, making them ideal candidates for applications in flexible electronics and optoelectronic devices.
The synthesis of N-butyl-3,4,5-trifluoroaniline involves a multi-step process that typically begins with the fluorination of an aromatic ring. This is followed by nucleophilic substitution reactions to introduce the N-butyl group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of these reactions, reducing production costs and environmental impact.
In terms of applications, N-butyl-3,4,5-trifluoroaniline has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For example, it has been employed in the development of inhibitors for various enzyme targets, showcasing its potential in therapeutic drug discovery.
Moreover, this compound plays a crucial role in the synthesis of advanced materials such as fluoropolymers and fluorocarbon-based composites. These materials are widely used in aerospace, automotive industries, and other high-tech sectors due to their excellent thermal stability and chemical resistance. The integration of N-butyl-3,4,5-trifluoroaniline into these materials enhances their performance under extreme conditions.
Recent research has also explored the use of N-butyl-3,4,5-trifluoroaniline in energy storage applications. Scientists have investigated its role as an additive in lithium-ion batteries to improve electrolyte stability and enhance battery performance. The fluorinated aromatic ring contributes to better ion transport properties while maintaining structural integrity under cycling conditions.
In conclusion, N-butyl-3,4,5-trifluoroaniline (CAS No. 1071207-68-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.
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